molecular formula C23H20N2O3 B2634695 3,5-dimethyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide CAS No. 922109-35-1

3,5-dimethyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide

Cat. No. B2634695
CAS RN: 922109-35-1
M. Wt: 372.424
InChI Key: VVZJLJFJGIIGFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. It includes a dibenzo[b,f][1,4]oxazepin ring, which is a type of heterocyclic compound .


Physical And Chemical Properties Analysis

This compound has a density of 1.3±0.1 g/cm^3, a boiling point of 535.8±50.0 °C at 760 mmHg, and a flash point of 203.2±23.6 °C . It has 4 hydrogen bond acceptors, 1 hydrogen bond donor, and 2 freely rotating bonds . Its ACD/LogP is 3.39 .

Scientific Research Applications

Synthesis and Chemical Reactions

Studies have focused on the synthesis and reactions of related heterocyclic compounds, exploring their chemical properties and potential applications. For example, research on the reactions and rearrangements of benzo[diazepino]oxazole derivatives highlights the synthesis of complex molecules through treatment with dimethyl formamide, leading to the formation of exo-methylene compounds and other derivatives through mechanistic transformations (Terada et al., 1973). Similarly, the creation of novel polycyclic systems containing benzodiazepine and isoindolinone fragments shows the intricate processes involved in synthesizing new fused pentacyclic systems, underscoring the versatility of such heterocyclic frameworks in chemical synthesis (Ukhin et al., 2011).

Pharmaceutical Applications

Research has also extended to the pharmaceutical applications of related compounds, with studies on benzodifuranyl derivatives exploring their potential as anti-inflammatory and analgesic agents. This work illustrates the utility of these compounds in drug development, highlighting their role in inhibiting cyclooxygenase enzymes and displaying significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Material Science and Optical Applications

Furthermore, the synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids demonstrates the potential applications of these compounds in material science, particularly in nonlinear optical (NLO) properties. These studies suggest the relevance of such compounds in developing materials with specific optical characteristics, useful in various technological applications (Almansour et al., 2016).

properties

IUPAC Name

3,5-dimethyl-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H20N2O3/c1-13-4-6-21-19(11-13)25-23(27)18-12-17(5-7-20(18)28-21)24-22(26)16-9-14(2)8-15(3)10-16/h4-12H,1-3H3,(H,24,26)(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VVZJLJFJGIIGFE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NC(=O)C4=CC(=CC(=C4)C)C)C(=O)N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H20N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

372.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,5-dimethyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.